Cas no 59083-58-8 (4-(2-Fluoro-phenyl)-piperazine-1-carboxamidine)

• Product Name: 4-(2-Fluoro-phenyl)-piperazine-1-carboxamidine
• CAS No: 59083-58-8
• MF: C₁₁H₁₅FN₄
• MW: 222.262005090714
• CID: 3057353
• Update Time: 2026-04-28

4-(2-Fluoro-phenyl)-piperazine-1-carboxamidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Fluoro-phenyl)-piperazine-1-carboxamidine

Additional information on 4-(2-Fluoro-phenyl)-piperazine-1-carboxamidine

Comprehensive Overview of 4-(2-Fluoro-phenyl)-piperazine-1-carboxamidine (CAS No. 59083-58-8)

4-(2-Fluoro-phenyl)-piperazine-1-carboxamidine, with the CAS number 59083-58-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the piperazine derivative family, known for its versatile applications in drug discovery and development. The presence of a fluoro-phenyl group and a carboxamidine moiety enhances its potential as a building block for designing novel therapeutic agents. Researchers are particularly interested in its role as a precursor for central nervous system (CNS) targeting molecules, given its structural similarity to other bioactive piperazine derivatives.

In recent years, the demand for fluorinated piperazine compounds has surged due to their unique pharmacokinetic properties. The fluorine atom in 4-(2-Fluoro-phenyl)-piperazine-1-carboxamidine improves metabolic stability and bioavailability, making it a valuable candidate for medicinal chemistry applications. Users searching for "fluoro-phenyl piperazine uses" or "CAS 59083-58-8 applications" will find this compound relevant to studies on neurotransmitter modulation and enzyme inhibition. Its potential in addressing neurological disorders aligns with current trends in precision medicine and targeted therapy.

The synthesis of 4-(2-Fluoro-phenyl)-piperazine-1-carboxamidine involves multi-step organic reactions, including amidine formation and piperazine functionalization. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Laboratories focusing on high-throughput screening (HTS) often utilize this compound to explore its interactions with G-protein-coupled receptors (GPCRs), a hot topic in drug discovery forums and academic publications.

From an industrial perspective, 59083-58-8 is marketed as a high-purity research chemical with strict quality control measures. Suppliers emphasize its role in lead optimization and structure-activity relationship (SAR) studies. Queries like "buy 4-(2-Fluoro-phenyl)-piperazine-1-carboxamidine" or "fluorophenyl piperazine suppliers" reflect its commercial relevance. However, researchers must adhere to ethical guidelines and regulatory standards when handling such compounds.

Environmental and safety considerations are also critical when working with 4-(2-Fluoro-phenyl)-piperazine-1-carboxamidine. While it is not classified as hazardous under standard protocols, proper laboratory safety practices should be followed. The compound's eco-toxicity profile remains under investigation, aligning with the growing emphasis on green chemistry in synthetic workflows.

In summary, CAS No. 59083-58-8 represents a promising scaffold for pharmaceutical innovation, particularly in CNS drug development. Its combination of fluorine substitution and piperazine core offers a balance of reactivity and stability, addressing key challenges in modern drug design. As interest in personalized medicine and biomarker discovery grows, this compound is poised to remain a focal point in cutting-edge research.